molecular formula C26H20O4 B2962934 2-{[5-(2-Oxo-2-phenylethoxy)-1-naphthyl]oxy}-1-phenyl-1-ethanone CAS No. 319482-15-0

2-{[5-(2-Oxo-2-phenylethoxy)-1-naphthyl]oxy}-1-phenyl-1-ethanone

Cat. No. B2962934
CAS RN: 319482-15-0
M. Wt: 396.442
InChI Key: VSYVWMUMNCMTRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-{[5-(2-Oxo-2-phenylethoxy)-1-naphthyl]oxy}-1-phenyl-1-ethanone” is a chemical compound with the CAS Number: 319482-15-0. It has a molecular weight of 396.44 and its IUPAC name is 2-{[5-(2-oxo-2-phenylethoxy)-1-naphthyl]oxy}-1-phenylethanone . The compound is in solid form .


Molecular Structure Analysis

The molecular structure of this compound is based on its IUPAC name and its InChI Code is 1S/C26H20O4/c27-23(19-9-3-1-4-10-19)17-29-25-15-7-14-22-21(25)13-8-16-26(22)30-18-24(28)20-11-5-2-6-12-20/h1-16H,17-18H2 . This indicates the compound has 26 carbon atoms, 20 hydrogen atoms, and 4 oxygen atoms .


Physical And Chemical Properties Analysis

The compound is a solid . More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the available sources.

Scientific Research Applications

Antifungal Activity

Compounds with similar structures have been shown to exhibit broad-spectrum antifungal activity. For example, certain derivatives have displayed excellent activities against various phytopathogenic fungi, which could be useful in agricultural fungicides or treatments for fungal infections .

Quorum Sensing Inhibition

Some derivatives are being researched for their ability to inhibit quorum sensing in bacteria. This is a crucial communication pathway that bacteria use for coordinating host toxic behaviors like biofilm formation and virulence production. Inhibiting quorum sensing could lead to novel treatments for bacterial infections that do not rely on traditional antibiotics .

Adsorption of Rare Earth Metal Ions

Research has been conducted on adsorbents synthesized from natural polymers incorporated with similar oxo-substituted compounds. These have been investigated for their ability to adsorb rare earth metal ions, which has implications for environmental cleanup and recycling of rare earth elements .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, H332 which indicate harmful if swallowed, in contact with skin, or if inhaled . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .

properties

IUPAC Name

2-(5-phenacyloxynaphthalen-1-yl)oxy-1-phenylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H20O4/c27-23(19-9-3-1-4-10-19)17-29-25-15-7-14-22-21(25)13-8-16-26(22)30-18-24(28)20-11-5-2-6-12-20/h1-16H,17-18H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSYVWMUMNCMTRV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)COC2=CC=CC3=C2C=CC=C3OCC(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H20O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.